Cas no 2091649-09-9 (2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine
• CAS No: 2091649-09-9
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6078882
• PubChem ID: 131540582
• Update Time: 2025-10-29

2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine
• EN300-1865624
• 2091649-09-9

• Inchi： 1S/C13H17F2N/c14-12(15)11(16)13(8-4-5-9-13)10-6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9,16H2
• InChI Key： PHGQKWXJGFVAPE-UHFFFAOYSA-N
• SMILES： FC(C(C1(C2C=CC=CC=2)CCCC1)N)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine

Introduction to 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine (CAS No. 2091649-09-9)

2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine, identified by the chemical abstracts service number CAS No. 2091649-09-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a difluoro substituent and a phenylcyclopentyl side chain, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular research.

The synthesis of 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine involves sophisticated organic transformations that highlight the interplay between fluorine chemistry and heterocyclic systems. The presence of the difluoro group not only influences the electronic properties of the molecule but also enhances its metabolic stability, a critical factor in the development of bioactive compounds. The phenylcyclopentyl moiety contributes to the steric and electronic environment, making this compound a versatile scaffold for further derivatization.

In recent years, there has been growing interest in fluorinated amine derivatives due to their enhanced binding affinity and selectivity in biological targets. Studies have demonstrated that the introduction of fluorine atoms can modulate the pharmacokinetic profile of molecules, leading to improved therapeutic efficacy. The compound 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine is no exception, with preliminary investigations suggesting its potential as an intermediate in the synthesis of novel pharmacophores.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The phenylcyclopentyl ring is a common motif in many pharmacologically relevant compounds, often found in drugs targeting neurological and cardiovascular diseases. By incorporating this motif with a difluoro substituent, researchers can explore new chemical space with the aim of identifying more effective therapeutic agents.

The difluoro group in 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine also plays a crucial role in its interaction with biological targets. Fluorine atoms are known to enhance binding affinity through various mechanisms, including dipole interactions and steric effects. This property makes fluorinated compounds particularly attractive for drug development, as they can lead to more potent and selective binders. The combination of these features suggests that this compound could be a valuable tool in the discovery of new drugs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine and potential targets, providing insights into its mechanism of action. These studies have revealed that this compound exhibits promising properties for further development as a lead compound in drug discovery.

The pharmaceutical industry has been increasingly focusing on innovative approaches to combat emerging diseases and improve existing treatments. The unique structural features of 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine make it a candidate for addressing unmet medical needs. Its potential applications span across various therapeutic areas, including oncology, immunology, and neurology. The ability to fine-tune its structure through derivatization allows for the customization of its pharmacological properties to meet specific therapeutic requirements.

In conclusion, 2,2-difluoro-1-(1-phenylcyclopentyl)ethan-1-amine (CAS No. 2091649-09-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and promising biological properties position it as a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for fluorinated amine derivatives, this compound is poised to play a pivotal role in shaping the future of drug development.